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Compound of Interest

Compound Name: 3-Hydroxy-4-methoxybenzonitrile

Cat. No.: B193458 Get Quote

Chemical Identity and Structure
3-Hydroxy-4-methoxybenzonitrile is an organic compound featuring a benzene ring

substituted with a cyano (-C≡N) group, a hydroxyl (-OH) group, and a methoxy (-OCH₃) group.

Its chemical structure and key identifiers are detailed below.

IUPAC Name: 3-Hydroxy-4-methoxybenzonitrile[1]

Synonyms: 2-Methoxy-5-cyanophenol, Isovanillincarbonitrile, 5-Cyano-2-methoxyphenol[2]

Chemical Structure:

The structure consists of a central benzene ring. The nitrile group defines the first carbon

position. A hydroxyl group is attached at the third position, and a methoxy group is at the fourth

position.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b193458?utm_src=pdf-interest
https://www.benchchem.com/product/b193458?utm_src=pdf-body
https://www.benchchem.com/product/b193458?utm_src=pdf-body
https://www.indiamart.com/proddetail/3-hydroxy-4-methoxy-benzonitrile-2853291779091.html
https://www.innospk.com/en/?news/grok-exploring-3-hydroxy-4-methoxybenzonitrile-a-key-intermediate-in-gefitinib-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Hydroxy-4-
methoxybenzonitrile

Multi-step Chemical Reactions
(e.g., Alkylation, Nitration)

Gefitinib
(EGFR Inhibitor)

Reactants

Substituted
Benzaldehyde

Dissolve in DMF

Hydroxylamine
Hydrochloride

Reflux with
Catalyst (FeSO₄)

Monitor via TLC Product Isolation
(Extraction)

Purification
(Recrystallization)

3-Hydroxy-4-
methoxybenzonitrile

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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